Cas no 1361547-46-7 (2-Hydroxy-4-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-4-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361547-46-7
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919934
• Update Time: 2025-08-03

2-Hydroxy-4-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-8-1-5(2-9(14)11(8)15)6-3-10(20)19-4-7(6)12(16,17)18/h1-4H,(H,19,20)
• InChI Key： GBKBUIMRZWYCQO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(NC=C1C(F)(F)F)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 463
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

2-Hydroxy-4-(3,4,5-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

2-Hydroxy-4-(3,4,5-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine (CAS No. 1361547-46-7) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial fields. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of hydroxyl (-OH), trichlorophenyl (C6H2Cl3), and trifluoromethyl (-CF3) groups introduces diverse chemical properties and functional groups that make this compound versatile for various applications.

The trifluoromethyl group (-CF3) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This group enhances the stability of the compound and contributes to its reactivity in chemical reactions. The trichlorophenyl group (C6H2Cl3), on the other hand, introduces steric hindrance and additional electron-withdrawing effects due to the chlorine atoms. These characteristics make the compound suitable for use in advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-Hydroxy-4-(3,4,5-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents. The hydroxyl group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and Friedel-Crafts acylation. The synthesis pathway requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The pyridine ring in this compound is highly reactive due to its aromaticity and electron-deficient nature. This makes it an excellent candidate for various organic transformations, such as electrophilic substitution and coupling reactions. The presence of multiple substituents further modulates the reactivity of the ring, offering opportunities for selective chemical modifications.

From an environmental perspective, understanding the degradation pathways of 2-Hydroxy-4-(3,4,5-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions. Results indicate that while certain microorganisms can metabolize this compound, its persistence in specific environments remains a concern requiring further investigation.

In conclusion, 2-Hydroxy-4-(3,4,5-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine (CAS No. 1361547-46-7) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it a valuable building block for advanced materials and pharmaceuticals. Continued research into its synthesis, applications, and environmental impact will undoubtedly unlock new possibilities for this intriguing molecule.